Cas no 1260890-40-1 (methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate)

• Product Name: methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate
• CAS No: 1260890-40-1
• MF: C₁₂H₉BrClNO₂
• MW: 314.562361478806
• CID: 1011246
• PubChem ID: 53419796
• Update Time: 2025-10-30

methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate
• 1260890-40-1
• AKOS006197101

• Inchi： 1S/C12H9BrClNO2/c1-6-3-7-9(14)5-10(12(16)17-2)15-11(7)8(13)4-6/h3-5H,1-2H3
• InChI Key： GPOKEYGWZYJGGL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=C(C=C(C(=O)OC)N=C21)Cl

Computed Properties

• Exact Mass: 312.95052g/mol
• Monoisotopic Mass: 312.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2Ų

Additional information on methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate

Research Brief on Methyl 8-Bromo-4-Chloro-6-Methylquinoline-2-Carboxylate (CAS: 1260890-40-1): Recent Advances and Applications

Methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate (CAS: 1260890-40-1) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications.

Recent synthetic methodologies for methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate have focused on optimizing yield and purity while minimizing environmental impact. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, achieving a yield of 85% with high regioselectivity. This advancement is particularly relevant for large-scale production, as it reduces the need for multiple purification steps and hazardous reagents. Additionally, the compound's stability under various conditions has been characterized, making it a reliable building block for further derivatization.

In the context of biological activity, methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate has shown promising results as a precursor for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of selective JAK2 inhibitors, which are being investigated for their potential in treating myeloproliferative disorders. The bromo and chloro substituents on the quinoline core were found to be critical for binding affinity, as confirmed by X-ray crystallography and molecular docking studies. These findings underscore the compound's importance in structure-activity relationship (SAR) studies aimed at optimizing kinase inhibitor potency and selectivity.

Beyond its role in kinase inhibitor development, methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate has also been explored for its antimicrobial properties. A recent preprint (2024) highlighted its incorporation into hybrid molecules designed to target bacterial DNA gyrase. Preliminary in vitro assays demonstrated moderate activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity against mammalian cells. Researchers are now investigating structural modifications to enhance its antibacterial spectrum and overcome resistance mechanisms.

In conclusion, methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate (CAS: 1260890-40-1) continues to be a versatile scaffold in medicinal chemistry, with recent advancements in synthesis and biological evaluation paving the way for its broader application. Future research directions may include exploring its potential in other therapeutic areas, such as anti-inflammatory or anticancer agents, as well as further optimization of its physicochemical properties for improved drug-likeness. The compound's unique structural features and demonstrated utility in kinase and antimicrobial drug discovery make it a valuable tool for researchers in the chemical biology and pharmaceutical industries.